molecular formula C21H20FN3O5S B2769266 3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione CAS No. 2034439-83-1

3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

Cat. No. B2769266
CAS RN: 2034439-83-1
M. Wt: 445.47
InChI Key: ZOHMUXYGJNNYKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione” is a complex organic compound. It contains several functional groups and rings, including a quinazoline ring, a piperidine ring, a sulfonyl group, and an acetyl group .


Molecular Structure Analysis

The compound contains a quinazoline ring, which is a bicyclic system composed of two fused six-membered rings, one of which is aromatic (benzene) and the other is a diazine (with two nitrogen atoms). It also contains a piperidine ring, which is a saturated six-membered ring with one nitrogen atom .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its various functional groups. For example, the sulfonyl group could potentially undergo substitution reactions, and the carbonyl group in the acetyl moiety could be involved in nucleophilic addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple ring structures and polar functional groups could impact its solubility, melting point, and other properties .

Scientific Research Applications

Antibacterial Activity

This compound has been investigated for its antibacterial properties. In a study by Salama et al., several oxadiazole derivatives were synthesized, including the compound . Notably, compounds 3, 4, 10, 11, and 15 exhibited significant antibacterial activity against Salmonella typhi . This finding suggests potential applications in combating bacterial infections.

Anti-Inflammatory Potential

Oxadiazoles, to which this compound belongs, have been reported to possess anti-inflammatory activity . While specific data on this compound’s anti-inflammatory effects are not available in the literature cited, it’s worth exploring further in preclinical studies.

Antiviral Investigations

Given the broad spectrum of biological activities associated with oxadiazoles, including antiviral properties , it might be worthwhile to explore whether this compound exhibits any antiviral effects. However, additional research is needed to confirm this potential application.

Analgesic and Anticonvulsant Properties

Oxadiazoles have also been studied for their analgesic and anticonvulsant activities . Investigating whether our compound demonstrates similar effects could be valuable for pain management and epilepsy treatment.

Herbicidal and Insecticidal Applications

Although not directly studied for herbicidal or insecticidal properties, oxadiazoles have been explored in these contexts . Researchers could investigate whether our compound has any impact on plant pests or insects.

Antimalarial Investigations

Oxadiazoles have been investigated for antimalarial activity . Considering the ongoing global health challenge posed by malaria, exploring this compound’s potential in malaria treatment could be valuable.

Other Biological Activities

Oxadiazoles have also been associated with antianxiety, antitubercular, and antifungal properties . Although not directly studied for our compound, these areas warrant further investigation.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential uses. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound, particularly in medicinal chemistry. Given the biological activity of many quinazoline and piperidine derivatives, this compound could be of interest in the development of new pharmaceuticals .

properties

IUPAC Name

3-[1-(3-acetylphenyl)sulfonylpiperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20FN3O5S/c1-13(26)14-3-2-4-17(11-14)31(29,30)24-9-7-16(8-10-24)25-20(27)18-12-15(22)5-6-19(18)23-21(25)28/h2-6,11-12,16H,7-10H2,1H3,(H,23,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOHMUXYGJNNYKP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20FN3O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.